Cas no 2259315-96-1 (3-iodopyridine-2,4,5,6-d4)

• Product Name: 3-iodopyridine-2,4,5,6-d4
• CAS No: 2259315-96-1
• MF: C₅H₄IN
• MW: 209.02108001709
• CID: 6819139
• PubChem ID: 172400904
• Update Time: 2025-03-01

3-iodopyridine-2,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 3-iodopyridine-2,4,5,6-d4
• 2259315-96-1
• CS-22102

• Inchi： 1S/C5H4IN/c6-5-2-1-3-7-4-5/h1-4H/i1D,2D,3D,4D
• InChI Key： XDELKSRGBLWMBA-RHQRLBAQSA-N
• SMILES： IC1C([2H])=NC([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 208.96395Da
• Monoisotopic Mass: 208.96395Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų